5,6-difluoro-1H-benzimidazole-2-thiol
Description
5,6-Difluoro-1H-benzimidazole-2-thiol is a chemical compound with the molecular formula C7H4F2N2S and a molecular weight of 186.18 . It is a specialty product used in proteomics research .
Physical And Chemical Properties Analysis
5,6-Difluoro-1H-benzimidazole-2-thiol has a molecular weight of 186.18 . It should be stored at a temperature between 2 and 8 degrees Celsius .Scientific Research Applications
Proteomics Research
5,6-difluoro-1H-benzimidazole-2-thiol: is utilized in proteomics research as a specialty chemical. Its properties can be leveraged for the identification and quantification of proteins, particularly when studying protein structure and function, post-translational modifications, and protein-protein interactions .
Pharmaceutical Development
This compound has potential applications in the development of pharmaceuticals. Its structural motif is similar to that found in certain pharmaceutical agents, suggesting it could be used in the synthesis of new drugs, especially those targeting enzyme inhibition or receptor modulation .
Material Science
In material science, 5,6-difluoro-1H-benzimidazole-2-thiol could be explored for creating novel materials with specific fluorescence properties due to its benzimidazole core, which is known for its photophysical attributes .
Chemical Synthesis
The compound serves as a building block in chemical synthesis. It can be used to construct more complex molecules through various organic reactions, such as coupling reactions, which are fundamental in synthetic chemistry .
Analytical Chemistry
As an analytical reagent, 5,6-difluoro-1H-benzimidazole-2-thiol may be used in developing new methods for detecting or quantifying other substances, given its potential for selective reactivity and the ability to form colored complexes .
Agricultural Chemistry
There is a possibility to explore this compound in agricultural chemistry for the synthesis of new agrochemicals. Its fluorinated benzimidazole structure could be beneficial in creating compounds with specific pesticidal or herbicidal activities .
properties
IUPAC Name |
5,6-difluoro-1,3-dihydrobenzimidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2N2S/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPVMMWAWALXDSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1F)F)NC(=S)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70443369 |
Source
|
| Record name | 5,6-difluoro-1H-benzimidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-difluoro-1H-benzimidazole-2-thiol | |
CAS RN |
123470-47-3 |
Source
|
| Record name | 5,6-difluoro-1H-benzimidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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